(4,6-Dihydroxy-3,5-dimethyl-2-benzofuran-1-yl)acetic acid

• CAS No.: 64370-76-9
• Molecular Formula: C12H12O5
• Molecular Weight: 236.22 g/mol
• IUPAC Name: 2-(4,6-dihydroxy-3,5-dimethyl-2-benzofuran-1-yl)acetic acid
• InChI: InChI=1S/C12H12O5/c1-5-8(13)3-7-9(4-10(14)15)17-6(2)11(7)12(5)16/h3,13,16H,4H2,1-2H3,(H,14,15)
• InChI Key: DAWIMWXIVUDJIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(OC(=C2C=C1O)CC(=O)O)C)O

Description

(4,6-Dihydroxy-3,5-dimethyl-2-benzofuran-1-yl)acetic acid is a benzofuran derivative known for its unique structural features and wide array of biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzofuran derivatives, including (4,6-Dihydroxy-3,5-dimethyl-2-benzofuran-1-yl)acetic acid, can be achieved through various methods. Some common synthetic routes include:

Acid-Catalyzed Cyclization: This method involves the cyclization of compounds containing carbonyl groups by dehydration.

Palladium or Platinum-Catalyzed Ring Closure: This method uses palladium or platinum catalysts to facilitate the ring closure through intramolecular Wittig reactions or o-(acyloxy)benzyl anions.

Condensation of Activated Methylene: This method follows Dieckmann reaction conditions or involves ketene intermediate cyclization.

Intramolecular Friedel–Crafts Reaction: This method involves the cyclization of α-aryloxycarbonyls.

Industrial Production Methods

Industrial production methods for benzofuran derivatives often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include continuous flow reactors and automated synthesis platforms to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

(4,6-Dihydroxy-3,5-dimethyl-2-benzofuran-1-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium